Cas no 2229497-58-7 (O-(3,5-dichloropyridin-4-yl)methylhydroxylamine)

• Product Name: O-(3,5-dichloropyridin-4-yl)methylhydroxylamine
• CAS No: 2229497-58-7
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 6321088
• PubChem ID: 165667495
• Update Time: 2025-10-22

O-(3,5-dichloropyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,5-dichloropyridin-4-yl)methylhydroxylamine
• O-[(3,5-dichloropyridin-4-yl)methyl]hydroxylamine
• EN300-1982604
• 2229497-58-7

• Inchi： 1S/C6H6Cl2N2O/c7-5-1-10-2-6(8)4(5)3-11-9/h1-2H,3,9H2
• InChI Key： WWTXHJJZUOTMJQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CON)Cl

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(3,5-dichloropyridin-4-yl)methylhydroxylamine

Introduction to O-(3,5-dichloropyridin-4-yl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(3,5-dichloropyridin-4-yl)methylhydroxylamine (CAS No: 2229497-58-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. The 3,5-dichloropyridin-4-yl moiety and the methylhydroxylamine group contribute to its distinctive reactivity and potential applications, making it a subject of extensive study in academic and industrial laboratories.

The significance of O-(3,5-dichloropyridin-4-yl)methylhydroxylamine is underscored by its versatility in chemical synthesis and its potential as an intermediate in the production of more complex molecules. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its use in a wide range of applications. Researchers have leveraged its structural features to develop innovative methodologies for drug discovery and molecular biology studies.

In the realm of pharmaceutical research, O-(3,5-dichloropyridin-4-yl)methylhydroxylamine has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its unique chemical properties make it an attractive candidate for designing compounds with specific biological activities. For instance, studies have demonstrated its utility in the development of small-molecule inhibitors targeting various disease pathways. The 3,5-dichloropyridin-4-yl group, known for its electron-withdrawing capabilities, enhances the compound's interaction with biological targets, thereby improving its efficacy.

The role of O-(3,5-dichloropyridin-4-yl)methylhydroxylamine extends beyond pharmaceutical applications. In biochemical research, this compound has been utilized as a tool for studying enzyme mechanisms and protein interactions. Its ability to modulate biological processes makes it a valuable asset in understanding complex cellular pathways. Researchers have employed it in high-throughput screening assays to identify novel drug candidates and to investigate the effects of various chemical modifications on biological activity.

The synthesis of O-(3,5-dichloropyridin-4-yl)methylhydroxylamine involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the hydroxylamine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only enhance the efficiency of production but also open up new avenues for further chemical innovation.

The safety and handling of O-(3,5-dichloropyridin-4-yl)methylhydroxylamine are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to ensure safe handling. Researchers are advised to follow established protocols for storage, handling, and disposal to minimize any potential risks. The compound's stability under various conditions has been thoroughly evaluated, providing insights into optimal storage practices that maintain its integrity.

The impact of O-(3,5-dichloropyridin-4-yl)methylhydroxylamine on scientific progress is evident from numerous published studies and ongoing research projects. Its contributions to drug discovery, molecular biology, and synthetic chemistry underscore its importance as a versatile chemical entity. As research continues to evolve, new applications and derivatives of this compound are likely to emerge, further solidifying its role in advancing scientific knowledge.

In conclusion, O-(3,5-dichloropyridin-4-yl)^{methylhydroxylamine (CAS No: 2229497-58)}
O-(\(\boldsymbol{3}\),\(\boldsymbol{5}\)-dichloropyridin-\(\boldsymbol{4}\)-\(\boldsymbol{y}\))\(\boldsymbol{methylhydroxylamine}\) represents a significant advancement in chemical research with broad implications for pharmaceutical development and biochemical studies. Its unique structural features and reactivity make it a valuable asset in both academic and industrial settings. As our understanding of this compound continues to grow，its applications are expected to expand，further enhancing our capabilities in addressing complex scientific challenges.